Magnesium oxide
Magnesium oxide
Magnesium oxide (MgO). An inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses.
Brand Name:
Vulcanchem
CAS No.:
1317-74-4
VCID:
VC0075396
InChI:
InChI=1S/Mg.O
SMILES:
O=[Mg]
Molecular Formula:
MgO
Molecular Weight:
40.305 g/mol
Magnesium oxide
CAS No.: 1317-74-4
Main Products
VCID: VC0075396
Molecular Formula: MgO
Molecular Weight: 40.305 g/mol
| CAS No. | 1317-74-4 |
|---|---|
| Product Name | Magnesium oxide |
| Molecular Formula | MgO |
| Molecular Weight | 40.305 g/mol |
| IUPAC Name | oxomagnesium |
| Standard InChI | InChI=1S/Mg.O |
| Standard InChIKey | CPLXHLVBOLITMK-UHFFFAOYSA-N |
| SMILES | O=[Mg] |
| Canonical SMILES | O=[Mg] |
| Boiling Point | 3600 °C 6512°F |
| Density | Relative density (water = 1): 3.6 3.58 |
| Melting Point | 2800 °C 5072°F |
| Physical Description | DryPowder; DryPowder, PelletsLargeCrystals; GasVapor; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid Solid HYGROSCOPIC FINE WHITE POWDER. Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.] |
| Description | Magnesium oxide (MgO). An inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses. |
| Solubility | Solubility in water: poor (86°F): 0.009% |
| Synonyms | Magnesia Magnesium Oxide Oxide, Magnesium |
| Vapor Pressure | 0 mmHg (approx) |
| PubChem Compound | 14792 |
| Last Modified | Nov 11 2021 |
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